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Compound Name: Bis(hydroxymethyl)urea

Cat. No.: B073432

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dimethylolurea, also known as 1,3-Bis(hydroxymethyl)urea, is an organic compound with the
CAS number 140-95-4.[1] It appears as a white, odorless powder and is a key chemical
intermediate derived from the reaction of urea and formaldehyde.[1][2][3] While its primary
applications are in industrial settings—notably as a cross-linking agent in the textile, wood, and
adhesive industries—its role as a formaldehyde-releaser and its use in controlled-release
formulations provide areas of interest for broader scientific research.[4][5] This document
provides a comprehensive technical overview of its chemical properties, synthesis protocols,
mechanisms of action, and key applications, with a focus on data-driven presentation and
experimental detail.

Physicochemical and Toxicological Data

Quantitative data regarding the properties and safety of Dimethylolurea are summarized below
for clear reference and comparison.

Table 1: Physicochemical Properties of Dimethylolurea
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Property Value Source
CAS Number 140-95-4 [1112]
Molecular Formula C3HsN20s [1][4]
Molecular Weight 120.11 g/mol [1114]
Appearance White powder/solid [2][3]
Melting Point 124-128°C (decomposes) [6]
Density ~1.34 g/cm3 [2][6]
Water Solubility 150 g/L [2]
Flash Point >100°C [2][6]
pKa 12.14 + 0.46 (Predicted) [2]
LogP -2.610 (Estimated) [2]

Table 2: Safety and Hazard Information

Hazard Identification

Value/Statement

Source

GHS Pictogram

GHSO07 (Exclamation Mark)

[2]

GHS Signal Word

Warning

[2]

Hazard Statements

H319: Causes serious eye

irritation

[2]

RTECS Number

YS2716350

[2]7]

Primary Hazard

Formaldehyde releaser; can

cause allergic contact

dermatitis

[4]1[5]

Autoignition Temperature

>200°C

[8]

Synthesis and Core Mechanisms

Synthesis Pathway
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Dimethylolurea is produced industrially through the condensation reaction of one mole of urea
with two moles of formaldehyde.[2] The reaction is typically conducted in an aqueous solution
under controlled temperature and pH. It is a hydroxymethylation process where formaldehyde
adds to the amino groups of urea.

Aqueous Solution
Temp < 40°C
Alkaline Catalyst

Reaction Conditions

Urea
(NH2CONHz2)

Dimethylolurea

(HOCH2NHCONHCH20H)

Formaldehyde (2 eq.)
(CH20)

Click to download full resolution via product page

Caption: Synthesis of Dimethylolurea from Urea and Formaldehyde.

Experimental Protocol: Industrial Synthesis

This protocol is a generalized representation of the industrial production of Dimethylolurea.
o Reaction Setup: A stirred vessel is charged with an aqueous solution of formaldehyde.

o Neutralization: The formaldehyde solution is neutralized to a slightly alkaline pH using a base
like triethanolamine.[2]

o Reactant Addition: Urea is added to the vessel in a 1:2 molar ratio (Urea:Formaldehyde). The
addition is performed with cooling to maintain the reaction temperature below 40°C, as the
reaction is slightly exothermic.[2]
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o Reaction Period: The mixture is stirred for several hours to allow for the formation of
Dimethylolurea.[2] The progress of the reaction can be monitored by measuring the
decrease in free formaldehyde.

o Crystallization: After the reaction is complete, the mixture is cooled to room temperature.
Dimethylolurea crystals form upon cooling.[2]

 Purification and Drying: The resulting crystals are separated from the solution. Purification
can be achieved by recrystallization from 75% aqueous ethanol.[1][2]

e Final Product: The purified product is dried, often in a spray-drying tower, to yield a white
powder.[2]

Core Mechanism of Action: Cross-Linking

The utility of Dimethylolurea stems from its ability to act as a cross-linking agent. The two
hydroxymethyl (-CH20H) groups are reactive and can form covalent bonds with functional
groups on other molecules, such as the hydroxyl (-OH) groups in cellulose or the amino (-NH)
groups in other urea molecules. This reaction typically occurs under heat and often with an acid
catalyst, resulting in the formation of stable methylene (-CHz-) or dimethylene ether (-CH2-O-
CHz2-) linkages and the release of water.[9] This network of cross-links imparts stability and
rigidity to the treated material.
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Caption: General mechanism of substrate cross-linking by Dimethylolurea.

Key Applications and Methodologies
Textile Finishing

Dimethylolurea is extensively used as a finishing agent to impart crease-resistance and shrink-
proofing to cotton and other cellulosic fabrics.[1][2] The cross-linking of cellulose chains
prevents the formation of hydrogen bonds between them, which is the primary cause of

wrinkling.[10]

The following diagram outlines the standard "pad-dry-cure" process used in the textile industry

to apply Dimethylolurea.
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Caption: Standard experimental workflow for treating fabric with Dimethylolurea.

Wood Modification

Similar to its application in textiles, Dimethylolurea is used to modify wood to improve its
dimensional stability and durability.[11][12] The chemical penetrates the wood's cell wall and
cross-links with cellulose, hemicellulose, and lignin. This bulking of the cell wall reduces
swelling and shrinkage and increases resistance to fungal decay and weathering.[12][13]

Urea-Formaldehyde (UF) Resins and Adhesives

Dimethylolurea is a crucial intermediate in the production of urea-formaldehyde (UF) resins.[5]
In this process, the initial hydroxymethylation to form mono- and dimethylolurea is followed by a
condensation step under acidic conditions. The methylol groups react with other urea
molecules to form methylene bridges, leading to the growth of a three-dimensional polymer
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network that constitutes the resin, which is widely used as an adhesive in wood products like
particleboard and plywood.[9][14]

Controlled-Release Fertilizers

Dimethylolurea is a component of some slow-release nitrogen fertilizers.[15] It is part of a
mixture of methylene urea polymers with limited water solubility.[16] In the soil, these polymers
are slowly broken down by microbial action, gradually releasing water-soluble nitrogen that
plants can absorb.[16] This controlled release mechanism improves nutrient use efficiency and
reduces nitrogen loss to the environment through leaching or volatilization.[17][18]

Conclusion

Dimethylolurea (CAS 140-95-4) is a versatile chemical primarily defined by its bifunctional
reactive hydroxymethyl groups. Its ability to form stable cross-links is the foundation of its
widespread industrial use in enhancing the properties of cellulosic materials like cotton and
wood, and in the formation of urea-formaldehyde resins. While not a direct therapeutic agent,
its chemistry is relevant to drug development professionals in the context of controlled-release
mechanisms and the study of formaldehyde-releasing compounds. The detailed protocols and
mechanisms outlined in this guide provide a solid technical foundation for researchers working
with or investigating this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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